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Compound of Interest

Compound Name: 2-Ethyl-1-hexanethiol

Cat. No.: B1584936 Get Quote

An In-depth Technical Guide on the Physical Properties of 2-Ethylhexyl Mercaptan

Introduction
2-Ethylhexyl mercaptan, also known as 2-ethyl-1-hexanethiol, is an organosulfur compound

with a distinct odor. It is a colorless to pale yellow liquid. This document provides a

comprehensive overview of its physical properties, experimental protocols for their

determination, and relevant chemical pathways. This guide is intended for researchers,

scientists, and professionals in drug development and other scientific fields who require

detailed technical information on this compound.

Core Physical Properties
The fundamental physical characteristics of 2-Ethylhexyl mercaptan are summarized in the

table below. These values are essential for handling, storage, and application of the substance

in a laboratory or industrial setting.
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Property Value Conditions

Molecular Formula C8H18S

Molecular Weight 146.3 g/mol

Appearance
Colorless to pale yellow clear

liquid
(est)[1]

Melting Point -40.00 to -39.00 °C @ 760.00 mm Hg[1]

Boiling Point 178.00 to 182.00 °C @ 760.00 mm Hg[1]

Specific Gravity 0.81700 to 0.82700 @ 25.00 °C[1]

Refractive Index 1.45300 to 1.45900 @ 20.00 °C[1]

Vapor Pressure 0.827000 mmHg @ 25.00 °C (est)[1]

Flash Point 140.00 °F (60.00 °C) TCC[1]

Solubility

Soluble in alcohol and oils.

Insoluble in water (22.93 mg/L

@ 25 °C est)

[1]

LogP (o/w) 4.343 (est)[1]

Experimental Protocols
Accurate determination of physical properties is crucial for the safe and effective use of

chemical compounds. Below are detailed methodologies for key experiments.

Determination of Boiling Point
The boiling point of 2-Ethylhexyl mercaptan can be determined using standard laboratory

procedures. A common method involves distillation in a well-ventilated fume hood due to the

compound's strong odor and potential hazards.

Apparatus Setup: A standard distillation apparatus is assembled, including a round-bottom

flask, a heating mantle, a distillation head with a thermometer, a condenser, and a receiving

flask.
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Procedure:

A sample of 2-Ethylhexyl mercaptan is placed in the round-bottom flask along with boiling

chips to ensure smooth boiling.

The heating mantle is turned on and the temperature is gradually increased.

The temperature is recorded when the liquid begins to boil and a steady stream of

distillate is collected in the receiving flask. This temperature is the boiling point at the

recorded atmospheric pressure.

Measurement of Specific Gravity
Specific gravity, the ratio of the density of a substance to the density of a reference substance

(usually water), can be measured using a pycnometer or a hydrometer.

Using a Pycnometer:

The empty pycnometer is weighed.

It is then filled with distilled water and weighed again to determine the weight of the water.

The pycnometer is emptied, dried, and filled with 2-Ethylhexyl mercaptan, then weighed.

The specific gravity is calculated by dividing the weight of the 2-Ethylhexyl mercaptan by

the weight of the water.

Flash Point Determination
The flash point is a critical safety parameter, indicating the lowest temperature at which the

vapors of a volatile material will ignite when given an ignition source. The Tag Closed-Cup

(TCC) method is commonly used.

Apparatus: A Tag Closed-Cup tester is used.

Procedure:

The sample cup is filled with 2-Ethylhexyl mercaptan to the specified level.
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The lid is closed, and the sample is heated at a slow, constant rate.

At regular temperature intervals, a small flame is introduced into the vapor space of the

cup.

The flash point is the lowest temperature at which the application of the test flame causes

the vapor above the liquid to ignite with a brief flash.

Chemical Synthesis and Analysis Workflow
The following diagrams illustrate a typical synthesis route and an analytical workflow for 2-

Ethylhexyl mercaptan.

Synthesis of 2-Ethylhexyl Mercaptan
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Caption: A simplified diagram illustrating the synthesis of 2-Ethylhexyl mercaptan from 2-

Ethylhexanol and Hydrogen Sulfide.

A common method for producing mercaptans is through the reaction of an alcohol with

hydrogen sulfide in the presence of a catalyst.[2]
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Analytical Workflow for 2-Ethylhexyl Mercaptan
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Caption: A general workflow for the analysis of 2-Ethylhexyl mercaptan using Gas

Chromatography-Mass Spectrometry (GC-MS).

Gas chromatography is a common technique for the analysis of mercaptans.[3][4][5] The use of

a sulfur-selective detector, such as a flame photometric detector (FPD), can enhance the

sensitivity and selectivity of the analysis.[5]

Safety and Handling
2-Ethylhexyl mercaptan is classified as an irritant and is considered dangerous for the

environment.[1] It may cause sensitization by skin contact and is irritating to the eyes.[1]

Appropriate personal protective equipment, including gloves and eye protection, should be
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worn when handling this chemical.[1] It should be stored in a cool, well-ventilated area in tightly

sealed containers.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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